Cas no 35376-00-2 (Methyl 7-oxoheptanoate)

Methyl 7-oxoheptanoate is a versatile ester compound characterized by its seven-carbon chain terminated with a keto group at the 7-position and a methyl ester at the 1-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules such as pharmaceuticals, fragrances, and specialty chemicals. Its reactive keto and ester functionalities allow for further derivatization, including reductions, condensations, and nucleophilic additions. The compound is typically used in controlled environments due to its sensitivity to moisture and heat. Its well-defined purity and stability under proper storage conditions ensure consistent performance in synthetic applications.

Methyl 7-oxoheptanoate structure

Product Name:Methyl 7-oxoheptanoate

CAS No:35376-00-2

MF:C₈H₁₄O₃

MW:158.194962978363

MDL:MFCD00055616

CID:321132

PubChem ID:3015770

Update Time:2025-06-07

Methyl 7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

- Heptanoic acid, 7-oxo-,methyl ester
- methyl 7-oxoheptanoate
- 7-oxoheptanoic acid methyl ester
- 7-oxo-heptanoic acid methyl ester
- AC1MI1SA
- CTK4H4394
- EINECS 252-535-6
- methyl 6-formylhexanoate
- methyl 7-ketoheptanoate
- methyl 7-oxidanylideneheptanoate
- methyl 7-oxo-heptanoate
- OHC(CH2)5CO2Me
- SBB069558
- Methyl pimelaldehydate
- FT-0702523
- AM85741
- GS-0701
- 35376-00-2
- AKOS006272656
- MFCD00055616
- A51072
- SY286798
- Heptanoic acid,7-oxo-,methyl ester
- methyl-6-formylhexanoate
- A822762
- EN300-138044
- DTXSID70188864
- 7-oxoheptanoicacidmethylester
- NS00029840
- Heptanoic acid, 7-oxo-, methyl ester
- NJVFYRBRYZXABC-UHFFFAOYSA-N
- SCHEMBL1829422
- DA-42653
- Methyl 7-oxoheptanoate
- MDL： MFCD00055616
- Inchi： 1S/C8H14O3/c1-11-8(10)6-4-2-3-5-7-9/h7H,2-6H2,1H3
- InChI Key： NJVFYRBRYZXABC-UHFFFAOYSA-N
- SMILES： O(C)C(CCCCCC=O)=O

Computed Properties

Exact Mass: 158.09432
Monoisotopic Mass: 158.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 43.4Å²

Experimental Properties

Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 46-47 ºC
Boiling Point: 100-110 ºC (0.05 Torr)
Flash Point: 82.0±22.7 ºC,
Refractive Index: 1.4494 (589.3 nm 25 ºC)
Solubility: Slightly soluble (5.7 g/l) (25 º C),
PSA: 43.37

Methyl 7-oxoheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM244492-100mg	methyl 7-oxoheptanoate	35376-00-2	95%	100mg	$***	2023-05-30
Chemenu	CM244492-250mg	methyl 7-oxoheptanoate	35376-00-2	95%	250mg	$***	2023-05-30
Chemenu	CM244492-500mg	methyl 7-oxoheptanoate	35376-00-2	95%	500mg	$***	2023-03-29
Chemenu	CM244492-1g	methyl 7-oxoheptanoate	35376-00-2	95%	1g	$***	2023-03-29
TRC	M111360-50mg	Methyl 7-oxoheptanoate	35376-00-2		50mg	$ 225.00	2022-06-04
TRC	M111360-100mg	Methyl 7-oxoheptanoate	35376-00-2		100mg	$ 370.00	2022-06-04
eNovation Chemicals LLC	Y1076466-100mg	Heptanoic acid, 7-oxo-,methyl ester	35376-00-2	95%	100mg	$195	2024-06-07
eNovation Chemicals LLC	Y1076466-250mg	Heptanoic acid, 7-oxo-,methyl ester	35376-00-2	95%	250mg	$240	2024-06-07
eNovation Chemicals LLC	Y1209582-100mg	methyl 7-oxoheptanoate	35376-00-2	97%	100mg	$220	2024-07-21
eNovation Chemicals LLC	Y1209582-250MG	methyl 7-oxoheptanoate	35376-00-2	97%	250mg	$265	2024-07-21

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